2,3-dihydro-1H-indol-1-yl[7-(4-fluorophenyl)pyrazolo[1,5-a]pyrimidin-2-yl]methanone

• IUPAC Name: 2,3-dihydroindol-1-yl-[7-(4-fluorophenyl)pyrazolo[1,5-a]pyrimidin-2-yl]methanone
• InChI: InChI=1S/C21H15FN4O/c22-16-7-5-15(6-8-16)19-9-11-23-20-13-17(24-26(19)20)21(27)25-12-10-14-3-1-2-4-18(14)25/h1-9,11,13H,10,12H2
• InChI Key: XYOIOARFUROMNB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C2=CC=CC=C21)C(=O)C3=NN4C(=CC=NC4=C3)C5=CC=C(C=C5)F
• Molecular Formula: C21H15FN4O
• Molecular Weight: 358.4 g/mol

Description

2,3-dihydro-1H-indol-1-yl[7-(4-fluorophenyl)pyrazolo[1,5-a]pyrimidin-2-yl]methanone is a complex organic compound that has garnered interest in various fields of scientific research. This compound features a unique structure combining an indole moiety with a pyrazolo[1,5-a]pyrimidine core, making it a subject of study for its potential biological and chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,3-dihydro-1H-indol-1-yl[7-(4-fluorophenyl)pyrazolo[1,5-a]pyrimidin-2-yl]methanone typically involves multi-step organic reactions. One common approach is the condensation of 2,3-dihydro-1H-indole-1-carboxylic acid with 4-fluorophenylhydrazine to form an intermediate, which is then cyclized with appropriate reagents to yield the final pyrazolo[1,5-a]pyrimidine structure .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. large-scale synthesis would likely involve optimization of the laboratory-scale methods, focusing on yield, purity, and cost-effectiveness. Techniques such as continuous flow chemistry and automated synthesis could be employed to enhance production efficiency.

Chemical Reactions Analysis

Types of Reactions

2,3-dihydro-1H-indol-1-yl[7-(4-fluorophenyl)pyrazolo[1,5-a]pyrimidin-2-yl]methanone can undergo various chemical reactions, including:

Oxidation: The indole moiety can be oxidized under specific conditions to form corresponding oxo derivatives.

Reduction: The compound can be reduced to form dihydro derivatives, which may exhibit different biological activities.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and nucleophiles for substitution reactions. Reaction conditions vary depending on the desired transformation but typically involve controlled temperatures and inert atmospheres to prevent unwanted side reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxo derivatives, while reduction can produce dihydro compounds. Substitution reactions can introduce various functional groups, leading to a diverse array of derivatives with potentially unique properties.

Scientific Research Applications

2,3-dihydro-1H-indol-1-yl[7-(4-fluorophenyl)pyrazolo[1,5-a]pyrimidin-2-yl]methanone has several scientific research applications:

Chemistry: The compound is studied for its unique structural properties and potential as a building block for more complex molecules.

Biology: It is investigated for its potential biological activities, including anticancer, antibacterial, and antifungal properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the treatment of cancer and infectious diseases.

Industry: The compound may find applications in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2,3-dihydro-1H-indol-1-yl[7-(4-fluorophenyl)pyrazolo[1,5-a]pyrimidin-2-yl]methanone involves its interaction with specific molecular targets and pathways. The indole and pyrazolo[1,5-a]pyrimidine moieties can bind to various enzymes and receptors, modulating their activity. This interaction can lead to the inhibition of cell proliferation, induction of apoptosis, or disruption of microbial cell walls, depending on the specific biological context .

Comparison with Similar Compounds

Similar Compounds

2-(2,3-dioxo-2,3-dihydro-1H-indol-1-yl)acetamide: Known for its cytotoxic activity against various cancer cell lines.

2,3-dihydroquinolin-4(1H)-ones: These compounds share structural similarities and are studied for their diverse biological activities.

Uniqueness

2,3-dihydro-1H-indol-1-yl[7-(4-fluorophenyl)pyrazolo[1,5-a]pyrimidin-2-yl]methanone is unique due to its combination of indole and pyrazolo[1,5-a]pyrimidine structures, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for research and potential therapeutic applications.